Cas no 671199-72-7 (ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate)
671199-72-7 structure
Product Name:ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate
CAS No:671199-72-7
MF:C27H24N4O3S3
MW:548.699461936951
CID:5418381
PubChem ID:2241352
Update Time:2023-11-21
ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- F3394-0537
- ethyl 4-(3,4-dimethylphenyl)-2-[[2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetyl]amino]thiophene-3-carboxylate
- 671199-72-7
- AKOS000812430
- ETHYL 4-(3,4-DIMETHYLPHENYL)-2-[2-({5-PHENYL-[1,2,4]TRIAZOLO[3,4-B][1,3]THIAZOL-3-YL}SULFANYL)ACETAMIDO]THIOPHENE-3-CARBOXYLATE
- ethyl 4-(3,4-dimethylphenyl)-2-(2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamido)thiophene-3-carboxylate
- Z51513964
- ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate
-
- Inchi: 1S/C27H24N4O3S3/c1-4-34-25(33)23-20(19-11-10-16(2)17(3)12-19)13-35-24(23)28-22(32)15-37-27-30-29-26-31(27)21(14-36-26)18-8-6-5-7-9-18/h5-14H,4,15H2,1-3H3,(H,28,32)
- InChI Key: NFNOLJCCYWYKMF-UHFFFAOYSA-N
- SMILES: S1C=C(C(C(=O)OCC)=C1NC(CSC1=NN=C2N1C(=CS2)C1C=CC=CC=1)=O)C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 548.10105416g/mol
- Monoisotopic Mass: 548.10105416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 801
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 167Ų
ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3394-0537-2μmol |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-5μmol |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-10μmol |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-20μmol |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-1mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-2mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-3mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-4mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-5mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0537-10mg |
ethyl 4-(3,4-dimethylphenyl)-2-[2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamido]thiophene-3-carboxylate |
671199-72-7 | 10mg |
$79.0 | 2023-09-11 |
ethyl 4-(3,4-dimethylphenyl)-2-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamidothiophene-3-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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